molecular formula C17H17N3 B8418240 N-(5,6,7,8-tetrahydro-8-quinolinyl)-4-cyanobenzylamine

N-(5,6,7,8-tetrahydro-8-quinolinyl)-4-cyanobenzylamine

Cat. No.: B8418240
M. Wt: 263.34 g/mol
InChI Key: SMEAEUDAOVZHPF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(5,6,7,8-tetrahydro-8-quinolinyl)-4-cyanobenzylamine is a useful research compound. Its molecular formula is C17H17N3 and its molecular weight is 263.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H17N3

Molecular Weight

263.34 g/mol

IUPAC Name

4-[(5,6,7,8-tetrahydroquinolin-8-ylamino)methyl]benzonitrile

InChI

InChI=1S/C17H17N3/c18-11-13-6-8-14(9-7-13)12-20-16-5-1-3-15-4-2-10-19-17(15)16/h2,4,6-10,16,20H,1,3,5,12H2

InChI Key

SMEAEUDAOVZHPF-UHFFFAOYSA-N

Canonical SMILES

C1CC(C2=C(C1)C=CC=N2)NCC3=CC=C(C=C3)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 8-amino-5,6,7,8-tetrahydroquinoline (24.3 g, 164 mmol) in dichloromethane (600 mL), at room temperature, was added 4-cyanobenzaldehyde (21.5 g, 164 mmol) and sodium triacetoxyborohydride (45 g, 210 mmol). After 42 hours, the reaction was quenched with 1N NaOH (250 mL). The phases were separated and the organic phase was washed once with brine (200 mL), dried (Na2SO4), and concentrated. Purification of the crude material by flash chromatography on silica gel (5% CH3OH/CH2Cl2) provided 30.9 g (72%) of N-(5,6,7,8-tetrahydro-8-quinolinyl)-4-cyanobenzylamine as a pale yellow solid.
Quantity
24.3 g
Type
reactant
Reaction Step One
Quantity
21.5 g
Type
reactant
Reaction Step One
Quantity
45 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One

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